Cas no 84370-81-0 (3-hydroxypropyl salicylate)

• Product name: 3-hydroxypropyl salicylate
• CAS No: 84370-81-0
• MF: C₁₀H₁₂O₄
• MW: 196.19988
• CID: 888584
• PubChem ID: 3019846

3-hydroxypropyl salicylate Chemical and Physical Properties

Names and Identifiers

• 3-hydroxypropyl salicylate
• 3-hydroxypropyl 2-hydroxybenzoate
• DTXSID90233345
• NS00038493
• 84370-81-0
• SCHEMBL12083353
• VWH5RVD89T
• EINECS 282-741-1
• Benzoic acid, 2-hydroxy-, 3-hydroxypropyl ester

• Inchi： InChI=1S/C10H12O4/c11-6-3-7-14-10(13)8-4-1-2-5-9(8)12/h1-2,4-5,11-12H,3,6-7H2
• InChI Key： OBMBZFOXAKONKQ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C(=O)OCCCO)O

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų
• XLogP3: 2.6